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Compound of Interest

3-methyl-1H-indazole-6-carboxylic
Compound Name: d
aci

Cat. No.: B1592559

Comprehensive Safety & Handling Guide: 3-methyl-
1H-indazole-6-carboxylic acid

This guide provides essential safety protocols and handling procedures for 3-methyl-1H-
indazole-6-carboxylic acid (CAS No. 201286-96-6).[1][2] As a specialized heterocyclic
carboxylic acid, this compound is integral to various research and development pipelines,
particularly in medicinal chemistry and materials science. Adherence to rigorous safety
standards is paramount to mitigate risks and ensure a secure laboratory environment. This
document is intended for trained professionals in chemistry and related fields. A thorough risk
assessment should be conducted before commencing any work.

Hazard Assessment: A Data-Driven Approach

A complete, peer-reviewed toxicological profile for 3-methyl-1H-indazole-6-carboxylic acid is
not readily available in the public domain. The Safety Data Sheet (SDS) from suppliers like
Capot Chemical indicates a lack of extensive hazard data.[3] In such instances, a conservative
approach is warranted. We will proceed by evaluating the known information for this compound
and supplementing it with data from structurally analogous indazole derivatives to infer
potential hazards.

Known Information for 3-methyl-1H-indazole-6-carboxylic acid:
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e Chemical Formula: CoHsN202[1]
e Molecular Weight: 176.17 g/mol [1]

e Incompatible Materials: Strong acids, acid chlorides, acid anhydrides, and oxidizing agents.

[3]

o Hazardous Decomposition Products: No specific data is available, but combustion will likely
produce carbon and nitrogen oxides.[3]

Inferred Hazards from Structurally Similar Compounds:

Structurally similar compounds, such as 1-methyl-1H-indazole-3-carboxylic acid and other
indazole derivatives, are classified under the Globally Harmonized System (GHS) with the
following potential hazards:

Harmful if swallowed (Acute toxicity, oral)[4][5]

Causes skin irritation[4][5]

Causes serious eye irritation[4][5]

May cause respiratory irritation[4][5]

Given these data, it is prudent to handle 3-methyl-1H-indazole-6-carboxylic acid as a
compound that is potentially harmful if ingested, an irritant to the skin, eyes, and respiratory
tract.

Personal Protective Equipment (PPE): Your Primary
Barrier

The selection of appropriate PPE is the most critical step in mitigating exposure. The following
table outlines the minimum required PPE for handling 3-methyl-1H-indazole-6-carboxylic
acid.
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Body Part

Personal Protective
Equipment

Specifications and Rationale

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or holes before
use.[6] Double-gloving is
advised when handling larger
quantities or for prolonged

periods.

Eyes

Safety glasses with side

shields or goggles

Provides essential protection
against splashes and airborne

particles.[6]

Face

Face shield

To be used in conjunction with
safety glasses or goggles,
especially when there is a
significant risk of splashing or
when handling the powder

outside of a fume hood.[6]

Body

Laboratory coat

A standard, flame-resistant lab
coat is required to protect
against skin contact. Ensure it
is fully buttoned.[6]

Respiratory

NIOSH-approved respirator

Required when handling the
powder outside of a certified
chemical fume hood or if dust
generation is likely. The type of
respirator (e.g., N95, half-mask
with appropriate cartridges)
should be determined by a

formal risk assessment.[6][7]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational workflow is crucial for minimizing exposure and preventing
contamination.

Engineering Controls and Preparation

e Fume Hood: All manipulations of solid 3-methyl-1H-indazole-6-carboxylic acid should be
performed in a certified chemical fume hood to minimize inhalation exposure.[6]

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.[8]

o PPE Inspection: Before entering the work area, verify that all necessary PPE is available, in
good condition, and fits correctly.

Handling the Compound

o Don PPE: Wear all required PPE as detailed in the table above before handling the
chemical.

» Avoid Dust Formation: Use appropriate tools, such as spatulas, to carefully transfer the solid
material. Avoid any actions that could generate dust.[6]

» Weighing: If weighing the powder, do so within the fume hood or in a balance enclosure to
contain any airborne particles.

o Dissolving: When preparing solutions, add the solid to the solvent slowly to prevent
splashing.

The following diagram illustrates the logical workflow for safely handling this compound.
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Caption: Workflow for Handling 3-methyl-1H-indazole-6-carboxylic acid.
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Spill and Disposal Plan
In Case of a Spill

Evacuate: Immediately evacuate the affected area.
Alert: Inform your supervisor and colleagues.

Assess: If the spill is small and you are trained to handle it, proceed with caution. For large
spills, contact your institution's environmental health and safety (EHS) department.

PPE: Wear appropriate PPE, including respiratory protection, before attempting cleanup.

Containment: Carefully sweep up the solid material, avoiding dust generation, and place it
into a sealed, labeled container for disposal.[6]

Waste Disposal

Chemical Waste: All waste containing 3-methyl-1H-indazole-6-carboxylic acid, including
contaminated consumables (e.g., gloves, weighing paper), must be disposed of as
hazardous chemical waste.

Containers: Place waste in a clearly labeled, sealed container.

Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.
Consult your institution's EHS department for specific procedures.[4]

First Aid Measures

In the event of exposure, immediate action is critical.

Inhalation: If inhaled, move the person into fresh air. If breathing is difficult, give oxygen.
Seek immediate medical attention.[3][4]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.
Consult a physician if irritation persists.[3]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the
eyelids, and consult a physician.[3][4]
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[3]

Always provide the Safety Data Sheet to the attending medical professional.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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